Cas no 16618-75-0 (4-Heptylcyclohexanone)

4-Heptylcyclohexanone structure
4-Heptylcyclohexanone structure
Product name:4-Heptylcyclohexanone
CAS No:16618-75-0
MF:C13H24O
MW:196.3291
MDL:MFCD25978211
CID:1346261
PubChem ID:13130450

4-Heptylcyclohexanone Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 4-heptyl-
    • 4-Heptylcyclohexanone
    • 4-heptylcyclohexan-1-one
    • QWHCPRHASHNSDA-UHFFFAOYSA-N
    • AK542484
    • D83611
    • SY073462
    • DS-19162
    • DTXSID80520711
    • SCHEMBL2853523
    • DA-19658
    • A925110
    • MFCD25978211
    • AKOS017269138
    • CS-0162601
    • 16618-75-0
    • MDL: MFCD25978211
    • Inchi: 1S/C13H24O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h12H,2-11H2,1H3
    • InChI Key: QWHCPRHASHNSDA-UHFFFAOYSA-N
    • SMILES: O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 196.182715385g/mol
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 4.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.9±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 269.6±8.0°C at 760 mmHg
  • Flash Point: 109.4±10.7 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Heptylcyclohexanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A112268-250mg
4-Heptylcyclohexanone
16618-75-0 97%
250mg
$5.0 2025-02-24
abcr
AB492095-1 g
4-Heptylcyclohexanone; .
16618-75-0
1g
€72.90 2023-04-20
TRC
H283003-500mg
4-Heptylcyclohexanone
16618-75-0
500mg
$ 65.00 2022-06-04
abcr
AB492095-5 g
4-Heptylcyclohexanone; .
16618-75-0
5g
€87.80 2023-04-20
eNovation Chemicals LLC
Y1232176-10G
4-heptylcyclohexanone
16618-75-0 97%
10g
$40 2023-05-13
TRC
H283003-2.5g
4-Heptylcyclohexanone
16618-75-0
2.5g
$ 95.00 2022-06-04
Ambeed
A112268-5g
4-Heptylcyclohexanone
16618-75-0 97%
5g
$17.0 2025-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IQ769-1g
4-Heptylcyclohexanone
16618-75-0 97%
1g
115.0CNY 2021-07-12
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H301533-25g
4-Heptylcyclohexanone
16618-75-0 99%
25g
¥508.90 2023-09-02
1PlusChem
1P001X09-250mg
Cyclohexanone, 4-heptyl-
16618-75-0 97%
250mg
$4.00 2024-06-19

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Amadis Chemical Company Limited
(CAS:16618-75-0)4-Heptylcyclohexanone
A925110
Purity:99%
Quantity:100g
Price ($):185.0